Cas no 1782917-27-4 (5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-
• CAS No: 1782917-27-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5253627
• Update Time: 2025-08-03

5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-

• Inchi： 1S/C7H9N3O2/c1-8-4-6-9-2-5(3-10-6)7(11)12/h2-3,8H,4H2,1H3,(H,11,12)
• InChI Key： IBKGLDKVVVBAIX-UHFFFAOYSA-N
• SMILES： C1(CNC)=NC=C(C(O)=O)C=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-

Introduction to 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- (CAS No. 1782917-27-4)

5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-, identified by the CAS number 1782917-27-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyrimidine family, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural motif of this compound features a pyrimidine core substituted with a carboxylic acid group at the 5-position and a N-methylamino methyl side chain at the 2-position. Such structural features make it a versatile scaffold for drug discovery and medicinal chemistry applications.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the carboxylic acid functionality at the 5-position and the N-methylamino methyl group at the 2-position requires precise control over reaction conditions, including temperature, solvent selection, and catalyst systems. Advanced techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization strategies have been employed to construct this complex molecular framework efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of the reactivity and biological relevance of 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-. Molecular modeling studies have revealed that this compound exhibits favorable interactions with various biological targets, including enzymes and receptors implicated in metabolic pathways. The presence of both polar and non-polar regions in its structure allows for optimal binding affinity and selectivity, making it an attractive candidate for further pharmacological exploration.

In the context of drug development, 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- has been investigated for its potential role in modulating key signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Preliminary in vitro studies have demonstrated its ability to inhibit specific enzymes that are overexpressed in tumor cells, thereby exhibiting promising antitumor activity. Additionally, its structural analogs have shown efficacy in reducing inflammatory responses by interacting with cytokine receptors and modulating immune cell function.

The N-methylamino methyl side chain in 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- is particularly noteworthy for its ability to enhance solubility and bioavailability upon administration. This feature is critical for developing orally active pharmaceutical agents that can achieve therapeutic concentrations in vivo. Furthermore, modifications to this side chain have been explored to optimize pharmacokinetic properties, including metabolic stability and cellular uptake.

Current research efforts are focused on exploring derivatives of 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- that exhibit enhanced biological activity while minimizing potential side effects. Techniques such as structure-activity relationship (SAR) studies and high-throughput screening (HTS) are being employed to identify novel analogs with improved pharmacological profiles. These studies aim to uncover new therapeutic opportunities by leveraging the inherent versatility of the pyrimidine scaffold.

The industrial significance of 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- extends beyond academic research into practical applications in drug manufacturing. Its synthesis has been scaled up for commercial production using green chemistry principles that emphasize sustainability and minimal environmental impact. Process optimization strategies have been implemented to reduce waste generation and energy consumption while maintaining high yields and purity standards.

Future directions in the study of 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- include exploring its potential as a prodrug or a precursor for more complex drug molecules. The modular nature of its structure allows for easy functionalization at multiple sites, enabling chemists to design bespoke compounds tailored to specific therapeutic needs. Collaborative initiatives between academia and industry are underway to accelerate the translation of laboratory findings into clinical applications.

In conclusion,5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]- (CAS No. 1782917-27-4) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of chemical properties makes it a valuable tool for researchers seeking to develop novel therapeutics targeting a wide range of diseases. As our understanding of biological systems continues to evolve,5-Pyrimidinecarboxylic acid, along with its derivatives,is poised to play an increasingly important role in shaping the future of healthcare.